Cas no 2229657-34-3 (2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid)

• Product Name: 2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid
• CAS No: 2229657-34-3
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 5798317
• PubChem ID: 165710651
• Update Time: 2025-10-07

2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid
• 2229657-34-3
• EN300-1879927

• Inchi： 1S/C12H12F2O2/c1-9(8-12(13,14)11(15)16)7-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,16)/b9-7+
• InChI Key： QZHIVBCFDNOILB-VQHVLOKHSA-N
• SMILES： FC(C(=O)O)(C/C(/C)=C/C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid

2,2-Difluoro-4-Methyl-5-Phenylpent-4-enoic Acid: A Comprehensive Overview

The compound with CAS No. 2229657-34-3, commonly referred to as 2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of enoic acids, characterized by the presence of a double bond adjacent to a carboxylic acid group. The fluorine atoms at the 2-position and the phenyl group at the 5-position contribute uniquely to its chemical properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science due to their enhanced stability, lipophilicity, and bioavailability. The difluoro substitution in this compound not only increases its chemical stability but also enhances its ability to interact with biological systems. Researchers have explored its potential as a precursor for synthesizing advanced pharmaceuticals, particularly in the development of anti-inflammatory and anti-cancer agents.

The phenyl group attached to the pentenoic acid backbone introduces aromaticity, which plays a crucial role in modulating the electronic properties of the molecule. This feature has been leveraged in designing novel materials for electronic applications, such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in computational chemistry have enabled precise modeling of this compound's electronic structure, providing deeper insights into its reactivity and potential uses.

In terms of synthesis, 2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid is typically prepared through a multi-step process involving fluorination reactions and subsequent functional group transformations. The synthesis pathway often begins with the preparation of a suitable precursor, followed by controlled fluorination using electrophilic fluorinating agents. The introduction of the phenyl group is achieved through coupling reactions or Friedel-Crafts alkylation, depending on the specific conditions required for optimal yields.

One of the most promising applications of this compound lies in its role as an intermediate in drug design. Its unique structure allows for the creation of bioisosteres—molecules that are structurally similar but chemically distinct—enabling researchers to explore new therapeutic avenues. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Moreover, the pentenoic acid moiety in this compound has been shown to participate in various biochemical reactions, including those involving metalloenzymes and transition metal catalysts. This has led to its use as a ligand in organometallic chemistry and catalysis research. Recent experiments have demonstrated its ability to stabilize metal centers under harsh reaction conditions, making it a valuable tool in asymmetric catalysis.

From an environmental perspective, understanding the degradation pathways of 2,2-difluoro-4-methyl-5-phenylpent-4-enoic acid is crucial for assessing its ecological impact. Research into its biodegradation has revealed that under aerobic conditions, the compound undergoes hydroxylation at specific positions, leading to the formation of less toxic byproducts. This information is essential for developing sustainable manufacturing processes and minimizing environmental risks associated with its production and use.

In conclusion, 2,2-difluoro-4-methyl-5-pentenoic acid (CAS No. 2229657-34) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, material science, and catalysis research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.